Cas no 100553-84-2 (3H-Pyrazol-3-one, 2-(3,5-dichlorophenyl)-2,4-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one, 2-(3,5-dichlorophenyl)-2,4-dihydro-5-methyl-
• CAS No: 100553-84-2
• MF: C₁₀H₈Cl₂N₂O
• MW: 243.0893201828
• CID: 1126945
• PubChem ID: 3531290
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 2-(3,5-dichlorophenyl)-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(3,5-dichlorophenyl)-2,4-dihydro-5-methyl-
• 2-(3,5-dichlorophenyl)-5-methyl-4H-pyrazol-3-one
• 1-(3,5-Dichlorophenyl)-3-methyl-1H-pyrazol-5(4H)-one
• 100553-84-2
• AKOS000289041
• 2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• SCHEMBL5462610
• DTXSID80393381
• VKTHFHQABGJLCW-UHFFFAOYSA-N
• STL432481

• Inchi： 1S/C10H8Cl2N2O/c1-6-2-10(15)14(13-6)9-4-7(11)3-8(12)5-9/h3-5H,2H2,1H3
• InChI Key： VKTHFHQABGJLCW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(CC(C)=N1)=O)Cl

Computed Properties

• Exact Mass: 242.00154
• Monoisotopic Mass: 242.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67